N-(2,4-dimethylphenyl)-2-[2-oxo-1-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl]acetamide

• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-2-[2-oxo-3-(oxolan-2-ylmethyl)-1H-imidazo[1,2-a]benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C24H26N4O3/c1-15-9-10-18(16(2)12-15)25-22(29)13-21-23(30)27(14-17-6-5-11-31-17)24-26-19-7-3-4-8-20(19)28(21)24/h3-4,7-10,12,17,21H,5-6,11,13-14H2,1-2H3,(H,25,29)
• InChI Key: DFPLCWIPPRNNPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2C(=O)N(C3=NC4=CC=CC=C4N23)CC5CCCO5)C

Description

“N-(2,4-dimethylphenyl)-2-[2-oxo-1-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl]acetamide” is a complex organic compound that belongs to the class of imidazobenzimidazoles

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-(2,4-dimethylphenyl)-2-[2-oxo-1-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl]acetamide” typically involves multi-step organic reactions. The process may include:

Formation of the imidazobenzimidazole core: This can be achieved through the condensation of appropriate aromatic amines with aldehydes or ketones under acidic or basic conditions.

Introduction of the tetrahydrofuran-2-ylmethyl group: This step may involve the use of tetrahydrofuran derivatives and suitable protecting groups to ensure selective reactions.

Acetylation: The final step involves the acetylation of the intermediate compound to form the desired acetamide derivative.

Industrial Production Methods

Industrial production methods for such complex compounds often involve optimization of reaction conditions, use of catalysts, and purification techniques to achieve high yields and purity. Techniques such as chromatography and crystallization are commonly employed.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the tetrahydrofuran ring or the benzimidazole core.

Reduction: Reduction reactions can occur at the carbonyl group or other functional groups present in the molecule.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

The compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology

In biological research, the compound may be studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine

Industry

In the industrial sector, the compound may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of “N-(2,4-dimethylphenyl)-2-[2-oxo-1-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-3-yl]acetamide” would depend on its specific interactions with biological targets. Potential mechanisms include:

Enzyme inhibition: The compound may bind to the active site of enzymes, preventing substrate binding and subsequent catalytic activity.

Receptor modulation: The compound may interact with cell surface or intracellular receptors, altering signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

Imidazobenzimidazoles: Compounds with similar core structures but different substituents.

Tetrahydrofuran derivatives: Compounds containing the tetrahydrofuran ring with various functional groups.

Uniqueness

The unique combination of the imidazobenzimidazole core with the tetrahydrofuran-2-ylmethyl group and the acetamide functionality sets this compound apart from others. This structural uniqueness may confer distinct biological activities and chemical properties.